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Compound of Interest

Compound Name:
Dimethylbenzylammonium

chloride

Cat. No.: B8622991 Get Quote

Mechanism of Action of Quaternary Ammonium
Compounds
Quaternary ammonium compounds are cationic surfactants that exert their antimicrobial effect

by disrupting the cellular integrity of microorganisms.[3][4] The positively charged nitrogen atom

in the QAC molecule interacts with the negatively charged components of the microbial cell

membrane, such as phospholipids and proteins.[1][5] This interaction leads to the

disorganization of the cell membrane, causing the leakage of essential intracellular

components and ultimately resulting in cell death.[1][3] This mechanism is effective against a

broad range of microbes, including bacteria, fungi, and enveloped viruses.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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